N-(2-amino-4-phenyl-1,3-thiazol-5-yl)acetamide

• IUPAC Name: N-(2-amino-4-phenyl-1,3-thiazol-5-yl)acetamide
• InChI: InChI=1S/C11H11N3OS/c1-7(15)13-10-9(14-11(12)16-10)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,14)(H,13,15)
• InChI Key: VRJGYNDGJHUPMA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(N=C(S1)N)C2=CC=CC=C2
• Molecular Formula: C11H11N3OS
• DSSTOX Substance ID: DTXSID10358605
• Molecular Weight: 233.29 g/mol
• CAS RN: 54167-89-4

Description

N-(2-amino-4-phenyl-1,3-thiazol-5-yl)acetamide, also known as APETA, is a chemical compound that has gained attention in the scientific community due to its potential biomedical applications. APETA is a thiazole-containing compound that has been synthesized using various methods.

Scientific Research Applications

Pharmacokinetics and Metabolism

• A study on the absorption, metabolism, and excretion of mirabegron, a β3-adrenoceptor agonist, which shares a similar structural motif with N-(2-amino-4-phenyl-1,3-thiazol-5-yl)acetamide, revealed that the compound was rapidly absorbed and predominantly excreted unchanged in urine, with a detailed analysis of its metabolites providing insights into its primary metabolic pathways (Takusagawa et al., 2012).

Therapeutic Applications

• Research into acetaminophen (paracetamol), a well-known analgesic and antipyretic, offers insights into the potential therapeutic applications of structurally related compounds. A study exploring the bioavailability, antinociceptive, and anti-inflammatory properties of BP 2-94, a prodrug of a histamine H3 receptor agonist, highlighted its promising therapeutic effects in conditions such as asthma, migraine, and various inflammatory diseases (Rouleau et al., 1997).

Safety and Efficacy in Specific Populations

• The disposition of acetaminophen in milk, saliva, and plasma of lactating women was investigated, providing valuable information on the safety of using acetaminophen and potentially related compounds during lactation. The study concluded that maternal ingestion of acetaminophen in usual analgesic doses does not appear to pose a risk to the nursing infant, a consideration that could be relevant for other similar compounds (Berlin et al., 1980).

Mechanism of Action

Target of Action

N-(2-amino-4-phenyl-1,3-thiazol-5-yl)acetamide is a unique chemical compound with potential biological activity. Thiazole derivatives, in general, have been found to exhibit diverse biological activities, including antimicrobial, antifungal, antiviral, and antitumor properties .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways, depending on their specific structures and targets .

Result of Action

Thiazole derivatives have been reported to exhibit a range of biological effects, including analgesic and anti-inflammatory activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .